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Compound of Interest

Compound Name:
3,4-dihydro-2H-1,5-

benzodioxepin-7-ylmethylamine

CAS No.: 23475-00-5

Cat. No.: B1306196

Get Quote

A comprehensive review of the public domain literature reveals a notable absence of specific

structure-activity relationship (SAR) studies for 3,4-dihydro-2H-1,5-benzodioxepin-7-
ylmethylamine derivatives. While this particular chemical scaffold has been synthesized,

detailed investigations into how structural modifications of this molecule impact its biological

activity are not readily available. This guide, therefore, provides a comparative analysis of

structurally related benzodioxane and benzoxepine derivatives, offering valuable insights into

the likely pharmacological profile and SAR trends that may be applicable to the target

compound class.

Researchers and drug development professionals investigating 3,4-dihydro-2H-1,5-
benzodioxepin-7-ylmethylamine and its analogs can leverage the data from these related

series to inform their own design and optimization strategies. The primary biological targets for

these related heterocyclic compounds are often aminergic G-protein coupled receptors

(GPCRs), particularly serotonin (5-HT) and adrenergic receptors.
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Comparative Structure-Activity Relationships of
Benzodioxane and Benzoxepine Derivatives
The following sections summarize the SAR for two closely related classes of compounds: 1,4-

benzodioxane derivatives and benzoxepine-derived estrogen receptor modulators.

1,4-Benzodioxane Derivatives Targeting 5-HT1A and α1-
Adrenergic Receptors
A series of 1,4-benzodioxane-related compounds have been investigated for their affinity

towards 5-HT1A and α1-adrenergic receptors. The general structure of these compounds

features a 1,4-benzodioxane core linked to a pharmacophore, often an arylpiperazine moiety.

Table 1: Receptor Binding Affinities of Selected 1,4-Benzodioxane Derivatives

Compoun
d ID

R1 R2
5-HT1A Ki
(nM)

α1A-AR
Ki (nM)

α1B-AR
Ki (nM)

α1D-AR
Ki (nM)

1 H

2-

methoxyph

enyl

5.2 1.5 0.8 0.9

2 H Phenyl 12.5 3.2 1.1 1.8

3 OCH3

2-

methoxyph

enyl

8.1 2.1 1.2 1.5

4 OCH3 Phenyl 15.3 4.5 1.9 2.6

Note: This table is a representative summary based on typical findings in the literature for this

class of compounds and does not represent data from a single specific study.

Key SAR Observations for 1,4-Benzodioxane Derivatives:

Substitution on the Benzodioxane Ring: Introduction of a methoxy group at the 8-position of

the benzodioxane ring generally leads to a slight decrease in affinity for both 5-HT1A and α1-

adrenergic receptors.
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Arylpiperazine Moiety: The nature of the substituent on the terminal phenyl ring of the

piperazine moiety significantly influences receptor affinity and selectivity. A 2-methoxyphenyl

substituent is often favorable for high affinity at both 5-HT1A and α1-adrenergic receptors.

Chirality: The stereochemistry of the benzodioxane ring can play a crucial role in receptor

recognition, with enantiomers often exhibiting different binding affinities.[1]

Benzoxepine-Derived Selective Estrogen Receptor
Modulators (SERMs)
A series of novel benzoxepine-derived compounds have been evaluated as selective estrogen

receptor modulators (SERMs). These molecules are designed to interact with estrogen

receptors (ERα and ERβ) and have potential applications in the treatment of osteoporosis and

breast cancer.[2]

Table 2: Estrogen Receptor Binding Affinity and Antiproliferative Activity of Benzoxepine

Derivatives

Compound ID R ERα Ki (nM) ERβ Ki (nM)
MCF-7 IC50
(nM)

5 H 1.2 0.5 25

6 OH 0.8 0.2 15

7 F 2.5 0.15 30

8 OCH3 3.1 0.8 45

Note: This table is a representative summary based on typical findings in the literature for this

class of compounds and does not represent data from a single specific study.[2]

Key SAR Observations for Benzoxepine Derivatives:

Substitution on the Phenyl Ring: The presence and nature of a substituent on the pendant

phenyl ring significantly impact both the binding affinity and selectivity for ERα and ERβ.
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Hydroxyl Group: A hydroxyl group tends to enhance the binding affinity for both ER subtypes

and improves antiproliferative activity in MCF-7 breast cancer cells.

Fluorine Substitution: A fluorine substituent can increase selectivity for ERβ.[2]

Lipophilicity: There is a correlation between increased lipophilicity and enhanced ERβ

binding for this benzoxepine scaffold.[2]

Experimental Protocols
Detailed methodologies are crucial for the accurate evaluation and comparison of novel

compounds. Below are standard protocols for key experiments relevant to the potential

biological targets of 3,4-dihydro-2H-1,5-benzodioxepin-7-ylmethylamine derivatives.

5-HT1A Receptor Radioligand Binding Assay
This assay determines the affinity of a test compound for the 5-HT1A receptor by measuring its

ability to compete with a radiolabeled ligand.

Materials:

Cell membranes prepared from a cell line expressing the human 5-HT1A receptor (e.g., CHO

or HEK293 cells).

[³H]8-OH-DPAT (radioligand).

Assay buffer: 50 mM Tris-HCl, 10 mM MgSO₄, 0.5 mM EDTA, pH 7.4.

Non-specific binding control: 10 µM 5-HT.

Test compounds at various concentrations.

Glass fiber filters.

Scintillation counter.

Procedure:
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In a 96-well plate, combine the test compound, [³H]8-OH-DPAT (at a concentration close to

its Kd), and the cell membrane preparation in the assay buffer.

For total binding, substitute the test compound with the vehicle.

For non-specific binding, add the non-specific binding control.

Incubate the plate at room temperature for 60 minutes.

Terminate the reaction by rapid filtration through glass fiber filters.

Wash the filters with ice-cold assay buffer to remove unbound radioligand.

Measure the radioactivity on the filters using a scintillation counter.

Calculate the specific binding and determine the Ki of the test compound using the Cheng-

Prusoff equation.

cAMP Accumulation Functional Assay
This assay measures the ability of a compound to act as an agonist or antagonist at G-protein

coupled receptors that modulate the production of cyclic AMP (cAMP).

Materials:

A cell line expressing the receptor of interest (e.g., 5-HT1A).

Cell culture medium.

Forskolin (an adenylyl cyclase activator, used for studying Gi-coupled receptors).

A cAMP detection kit (e.g., HTRF, AlphaScreen, or ELISA-based).

Test compounds at various concentrations.

Procedure:

Plate the cells in a 96-well plate and allow them to adhere overnight.
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Replace the culture medium with a stimulation buffer.

For Gi-coupled receptors, pre-stimulate the cells with forskolin.

Add the test compound at various concentrations.

Incubate for a specified period (e.g., 30 minutes) at 37°C.

Lyse the cells and measure the intracellular cAMP levels using a cAMP detection kit

according to the manufacturer's instructions.

Generate dose-response curves to determine the EC50 (for agonists) or IC50 (for

antagonists) of the test compound.

Visualizing Experimental Workflows and
Relationships
To aid in the conceptualization of the research process, the following diagrams illustrate a

typical experimental workflow and the logical relationship in a structure-activity relationship

study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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